Cas no 1518599-33-1 (1-{imidazo1,2-apyridin-2-yl}cyclobutane-1-carboxylic acid)

• Product Name: 1-{imidazo1,2-apyridin-2-yl}cyclobutane-1-carboxylic acid
• CAS No: 1518599-33-1
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 6377632
• PubChem ID: 96780443
• Update Time: 2025-06-25

1-{imidazo1,2-apyridin-2-yl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{imidazo1,2-apyridin-2-yl}cyclobutane-1-carboxylic acid
• EN300-1751243
• 1-{imidazo[1,2-a]pyridin-2-yl}cyclobutane-1-carboxylic acid
• 1518599-33-1

• Inchi： 1S/C12H12N2O2/c15-11(16)12(5-3-6-12)9-8-14-7-2-1-4-10(14)13-9/h1-2,4,7-8H,3,5-6H2,(H,15,16)
• InChI Key： YANTXYLHPTYHOC-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CN3C=CC=CC3=N2)CCC1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.6Ų

Additional information on 1-{imidazo1,2-apyridin-2-yl}cyclobutane-1-carboxylic acid

Introduction to 1-{imidazo[1,2-apyridin-2-yl}cyclobutane-1-carboxylic acid (CAS No. 1518599-33-1)

1-{imidazo[1,2-apyridin-2-yl}cyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1518599-33-1, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the integration of multiple nitrogen-containing heterocycles, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both imidazo[1,2-a]pyridine and cyclobutane moieties in its molecular framework endows it with unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, known for its prevalence in biologically active molecules. This moiety has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The incorporation of an imidazo[1,2-a]pyridine ring into the cyclobutane core of 1-{imidazo[1,2-apyridin-2-yl}cyclobutane-1-carboxylic acid introduces additional complexity and functionality, potentially enhancing its interaction with biological targets. Such structural features are often exploited to improve pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in the development of novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-{imidazo[1,2-apyridin-2-yl}cyclobutane-1-carboxylic acid and its potential biological targets. Studies have demonstrated that the compound can exhibit significant binding affinity to certain enzymes and receptors, suggesting its utility in addressing a range of therapeutic challenges. For instance, preliminary computational studies indicate that this molecule may interact with proteins involved in cancer pathways, making it a candidate for further investigation as an anticancer agent. Additionally, its structural motifs are reminiscent of molecules with antimicrobial properties, raising the possibility of exploring its activity against resistant bacterial strains.

The cyclobutane moiety in 1-{imidazo[1,2-apyridin-2-yl}cyclobutane-1-carboxylic acid contributes to the rigidity of the molecular framework, which can influence both the binding affinity and selectivity of the compound. This structural feature is particularly valuable in drug design, as it can help to minimize off-target effects by reducing conformational flexibility. The combination of the imidazo[1,2-a]pyridine and cyclobutane units creates a multifaceted pharmacophore that can be tailored to optimize interactions with specific biological targets. Such design principles are increasingly employed in modern drug discovery efforts to develop molecules with enhanced efficacy and reduced side effects.

In vitro studies have begun to unravel the pharmacological profile of 1-{imidazo[1,2-apyridin-2-yl}cyclobutane-1-carboxylic acid, revealing promising activities in several key areas. Notably, experiments have shown that this compound exhibits inhibitory effects on certain kinases associated with cancer progression. The ability to modulate kinase activity is a critical goal in oncology research, as kinases play pivotal roles in cell signaling pathways that drive tumor growth and metastasis. Furthermore, preliminary data suggest that 1-{imidazo[1,2-apyridin-2-yl}cyclobutane-1-carboxylic acid may possess anti-inflammatory properties by interacting with cytokine pathways. This dual functionality makes it an intriguing candidate for developing treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-{imidazo[1,2-apyridin-2-yl}cyclobutane-1-carboxylic acid represents a significant achievement in synthetic organic chemistry. The construction of the imidazo[1,2-a]pyridine-cyclobutane hybrid requires meticulous planning and execution due to the complexity of the molecular framework. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming the key bonds within this molecule. The successful synthesis not only underscores the ingenuity of modern synthetic strategies but also paves the way for further functionalization and derivatization efforts aimed at optimizing its biological activity.

As research into 1-{imidazo[1,2-apyridin-2-yl}cyclobutane-1-carboxylic acid progresses， interdisciplinary collaboration between chemists， biologists， and pharmacologists will be essential to fully realize its therapeutic potential。 The integration of experimental data with computational modeling will provide invaluable insights into its mechanism of action， helping to guide future modifications for improved efficacy。 Additionally， exploring its interactions with complex biological systems， such as cell-based assays and animal models， will be crucial for assessing its potential as a lead compound or an intermediate in drug development pipelines。

The future prospects for CAS No 1518599 - 33 - 1 are bright， with ongoing studies aimed at expanding its chemical space through library synthesis and structure-based drug design。 By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven molecular design， researchers can accelerate the discovery process ， identifying novel analogs with enhanced properties。 Moreover ， investigating its potential role in emerging therapeutic areas ， such as neurodegenerative diseases or infectious disorders ， could open up new avenues for treatment development。